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Compound of Interest

Compound Name: 16:0 DAP

Cat. No.: B15577071

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering aggregation issues with lipid nanoparticle (LNP)

formulations containing 16:0 DAP (1,2-dipalmitoyl-3-dimethylammonium-propane). The

following information is presented in a question-and-answer format to directly address common

problems.

Frequently Asked Questions (FAQs)
Q1: What is 16:0 DAP and what is its role in LNPs?

A1: 16:0 DAP is the shorthand for 1,2-dipalmitoyl-3-dimethylammonium-propane. It is a

cationic lipid, meaning it has a persistent positive charge.[1][2] In LNP formulations, its primary

role is to interact with and encapsulate negatively charged cargo, such as mRNA or siRNA,

through electrostatic interactions.[3] This interaction is crucial for protecting the nucleic acid

payload from degradation.[4][5] 16:0 DAP is also described as a pH-sensitive transfection

reagent.[6]

Q2: What is LNP aggregation and why is it a problem?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15577071#bc-rfq
https://www.benchchem.com/product/b15577071/docs?utm_src=pdf-body#technical-support-center-troubleshooting-16-0-dap-lnp-aggregation
https://www.benchchem.com/product/b15577071/docs?utm_src=pdf-body#technical-support-center-troubleshooting-16-0-dap-lnp-aggregation
https://www.benchchem.com/product/b15577071/docs?utm_src=pdf-body#technical-support-center-troubleshooting-16-0-dap-lnp-aggregation
https://patents.google.com/patent/US12364773B2/en
https://patents.google.com/patent/US20250161481A1/en
https://www.echelon-inc.com/lipid-nanoparticles-formulation-concepts-guidance/
https://liposomes.bocsci.com/resources/fda-approved-lipid-for-nanoparticles-revolutionizing-rna-vaccine-and-sirna-therapy.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9250827/
https://www.benchchem.com/product/b15577071/docs?utm_src=pdf-body#technical-support-center-troubleshooting-16-0-dap-lnp-aggregation
https://nucleosyn.com/products/synthetic-lipids/16-0-dap
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: LNP aggregation is the process where individual lipid nanoparticles clump together to form

larger, subvisible or even visible particles.[7] This is a critical issue in drug development as it

can lead to reduced therapeutic efficacy by affecting cellular uptake and endosomal escape.[7]

Furthermore, aggregates can pose safety risks and are a sign of an unstable formulation.[7]

Q3: My 16:0 DAP LNP formulation is aggregating immediately upon formation. What are the

likely causes?

A3: Immediate aggregation is often a result of suboptimal formulation or process parameters.

Key factors to investigate include:

pH of the Aqueous Phase: As a cationic lipid, the charge of 16:0 DAP is influenced by pH. An

inappropriate pH can lead to excessive surface charge and instability, causing aggregation.

[8]

Ionic Strength of the Buffer: High salt concentrations can diminish the electrostatic repulsion

between nanoparticles, leading to aggregation.[7][8]

Lipid Concentration: High lipid concentrations increase the likelihood of particle collisions,

which can promote aggregation.[8]

Solvent Mixing Rate: In methods like ethanol injection, a slow mixing rate can result in the

formation of larger, less stable particles that are prone to aggregation.[8]

Troubleshooting Guide
Issue 1: LNP aggregation observed immediately after
formulation.
This section provides a systematic approach to troubleshooting aggregation that occurs during

the LNP manufacturing process.

Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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